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Compound of Interest

Compound Name: 2,2"-Oxydianiline

Cat. No.: B1581656

An In-depth Technical Guide to the Health and Safety of 2,2'-Oxydianiline

Introduction

2,2'-Oxydianiline (CAS No. 24878-25-9) is an aromatic amine used as a chemical
intermediate in various research and manufacturing processes.[1][2] While its structural
iIsomers, particularly 4,4'-Oxydianiline, are well-studied for their toxicological profiles, 2,2'-
Oxydianiline presents its own set of health and safety challenges that necessitate careful
handling and a thorough understanding of its properties. This guide, intended for researchers,
scientists, and drug development professionals, provides a comprehensive overview of the
critical safety information, handling protocols, and emergency procedures for 2,2'-
Oxydianiline, grounded in established safety data.

Chemical Identity and Physical Properties

A foundational aspect of safe chemical handling is the precise identification of the substance
and its physical characteristics. These properties influence its behavior in a laboratory setting,
including its potential for airborne dispersal and its storage requirements.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1581656?utm_src=pdf-interest
https://www.benchchem.com/product/b1581656?utm_src=pdf-body
https://www.benchchem.com/product/b1581656?utm_src=pdf-body
https://www.scbt.com/p/2-2prime-oxydianiline-24878-25-9
https://parchem.com/chemical-supplier-distributor/2-2-oxydianiline-043440
https://www.benchchem.com/product/b1581656?utm_src=pdf-body
https://www.benchchem.com/product/b1581656?utm_src=pdf-body
https://www.benchchem.com/product/b1581656?utm_src=pdf-body
https://www.benchchem.com/product/b1581656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Chemical Name 2,2'-Oxydianiline [1]
Synonyms 2-Aminophenyl ether

CAS Number 24878-25-9 [11[3]
Molecular Formula C12H12N20 or O(CsHaNH2)2 [1114]
Molecular Weight 200.24 g/mol [1][4]
Physical State Solid

Appearance Light grey solid

Melting Point 61-64 °C

Hazard Identification and GHS Classification

2,2'-Oxydianiline is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[4] Understanding this classification
is crucial for recognizing its primary health risks and implementing appropriate safety
measures. The primary hazards are related to its irritant properties upon contact or inhalation.

[4]

GHS Classification Details

Pictogram |

Signal WordWarningHazard StatementsH315: Causes skin irritation.[4]H319: Causes serious
eye irritation.[4]H335: May cause respiratory irritation.[4]Hazard ClassesSkin Irritation
(Category 2)[4]Eye Irritation (Category 2)[4]Specific Target Organ Toxicity — Single Exposure
(Category 3), Respiratory Tract Irritation[4]Precautionary StatementsP261: Avoid breathing
dust.[5]P264: Wash skin thoroughly after handling.[5]P271: Use only outdoors or in a well-
ventilated area.[5]P280: Wear protective gloves/eye protection/face protection.[5]P302+P352:
IF ON SKIN: Wash with plenty of soap and water.[5]P304+P340: IF INHALED: Remove person
to fresh air and keep comfortable for breathing.[5]P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
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Continue rinsing.[5]P403+P233: Store in a well-ventilated place. Keep container tightly closed.

[5]
Toxicological Profile

The primary toxicological concerns for 2,2'-Oxydianiline are its irritant effects on the skin,
eyes, and respiratory system.[4] Unlike its 4,4'- isomer, which is noted for more severe chronic
hazards like carcinogenicity and mutagenicity, the available data for 2,2'-Oxydianiline centers
on acute irritation.[6][7]

o Routes of Exposure: The main routes of occupational exposure are inhalation of dust
particles and direct contact with the skin and eyes.

o Acute Effects:

o Inhalation: Inhalation of dust may cause irritation to the nose, throat, and lungs, leading to
symptoms such as coughing and shortness of breath.[4] The substance is classified as a
Specific Target Organ Toxicant for respiratory tract irritation following a single exposure.

o Skin Contact: Direct contact causes skin irritation, characterized by redness and
discomfort.[4]

o Eye Contact: Causes serious eye irritation, which can result in pain, redness, and
watering.[4]

o Chronic Effects: Specific data on the chronic effects of 2,2'-Oxydianiline is limited. However,
for aromatic amines as a class, prolonged exposure can pose other health risks, and caution
is always warranted.

Occupational Exposure Limits and Control
Strategies

As of current documentation, specific Occupational Exposure Limits (OELS), such as a
Permissible Exposure Limit (PEL) from OSHA or a Threshold Limit Value (TLV) from ACGIH,
have not been established for 2,2'-Oxydianiline.[8][9] In the absence of a specific OEL, the
primary goal is to minimize exposure to the lowest reasonably achievable level. This is
accomplished by implementing a hierarchy of controls.
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Elimination Personal Protective Equipment (PPE)

Remove the hazard Protect the worker with personal gear

Substitution
Replace with a less hazardous substance

Engineering Controls
Isolate people from the hazard (e.g., fume hood)

Administrative Controls
Change the way people work (e.g., SOPSs, training)

Emergency First Aid for 2,2'-Oxydianiline Exposure

Inhalation Skin Contact Eye Contact Ingestion
1. Move to fresh air. 1. Immediately remove contaminated clothing. 1. Rinse cautiously with water for at least 15 minutes. 1. Rinse mouth. Do NOT induce vomiting.
2. If not breathing, give artificial respiration. 2. Wash skin with plenty of soap and water. 2. Remove contact lenses if present and easy to do. 2. Give 1-2 glasses of water to drink.
3. Seek immediate medical attention. 3. Get medical advice if irritation persists. 3. Seek immediate medical attention. 3. Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. scbt.com [scbt.com]
e 2. parchem.com [parchem.com]

« 3. store.researchscientific.co.uk [store.researchscientific.co.uk]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1581656?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581656?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/2-2prime-oxydianiline-24878-25-9
https://parchem.com/chemical-supplier-distributor/2-2-oxydianiline-043440
https://store.researchscientific.co.uk/products/2-2-oxydianiline-98
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exp!oratpry

Check Availability & Pricing

. 2,2'-Oxydianiline | C12H12N20 | CID 458824 - PubChem [pubchem.ncbi.nlm.nih.gov]
. aksci.com [aksci.com]

. angenechemical.com [angenechemical.com]

. merckmillipore.com [merckmillipore.com]

. hj.gov [nj.gov]

°
© (0] ~ [o2] ol H

. Permissible Exposure Limits — OSHA Annotated Table Z-1 | Occupational Safety and
Health Administration [osha.gov]

 To cite this document: BenchChem. [health and safety information for 2,2'-Oxydianiline].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581656#health-and-safety-information-for-2-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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